Cas no 2680883-06-9 (1-methyl-2-(2,2,2-trifluoroacetamido)-1H-imidazole-5-carboxylic acid)

• Product Name: 1-methyl-2-(2,2,2-trifluoroacetamido)-1H-imidazole-5-carboxylic acid
• CAS No: 2680883-06-9
• MF: C₇H₆F₃N₃O₃
• MW: 237.136051654816
• CID: 5653573
• PubChem ID: 165918164
• Update Time: 2025-06-11

1-methyl-2-(2,2,2-trifluoroacetamido)-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(2,2,2-trifluoroacetamido)-1H-imidazole-5-carboxylic acid
• 2680883-06-9
• EN300-28276209

• Inchi： 1S/C7H6F3N3O3/c1-13-3(4(14)15)2-11-6(13)12-5(16)7(8,9)10/h2H,1H3,(H,14,15)(H,11,12,16)
• InChI Key： RQDXDVCKMQODOV-UHFFFAOYSA-N
• SMILES： FC(C(NC1=NC=C(C(=O)O)N1C)=O)(F)F

Computed Properties

• Exact Mass: 237.03612555g/mol
• Monoisotopic Mass: 237.03612555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 84.2Ų

Additional information on 1-methyl-2-(2,2,2-trifluoroacetamido)-1H-imidazole-5-carboxylic acid

Comprehensive Overview of 1-methyl-2-(2,2,2-trifluoroacetamido)-1H-imidazole-5-carboxylic acid (CAS No. 2680883-06-9)

The compound 1-methyl-2-(2,2,2-trifluoroacetamido)-1H-imidazole-5-carboxylic acid (CAS No. 2680883-06-9) is a specialized imidazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoroacetamido group and a carboxylic acid moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing small-molecule inhibitors and enzyme modulators, aligning with current trends in drug discovery and precision medicine.

In recent years, the demand for fluorinated organic compounds like 1-methyl-2-(2,2,2-trifluoroacetamido)-1H-imidazole-5-carboxylic acid has surged, driven by their enhanced metabolic stability and bioavailability. This compound's trifluoromethyl group is particularly noteworthy, as fluorination is a key strategy in modern medicinal chemistry to improve drug efficacy. Searches for "fluorinated imidazole derivatives" and "CAS 2680883-06-9 applications" have spiked, reflecting its relevance in high-throughput screening and targeted therapy development.

The synthesis of 1-methyl-2-(2,2,2-trifluoroacetamido)-1H-imidazole-5-carboxylic acid involves multi-step organic reactions, often starting from commercially available imidazole precursors. Its carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, and other derivatives with tailored properties. This adaptability is crucial for industries exploring structure-activity relationships (SAR) in drug design, a topic frequently queried in AI-driven chemical databases.

From an SEO perspective, this compound intersects with trending queries such as "imidazole-based drug candidates 2024" and "trifluoroacetamido compounds in agriculture." Its potential applications extend to crop protection and veterinary medicine, where fluorinated molecules are prized for their pest-resistant properties. Laboratories prioritizing green chemistry are also investigating eco-friendly synthesis routes for this compound, addressing the growing demand for sustainable chemical manufacturing practices.

Analytical characterization of CAS 2680883-06-9 typically employs NMR spectroscopy, HPLC-MS, and X-ray crystallography to confirm purity and structure. These techniques are essential for compliance with Good Manufacturing Practices (GMP), a critical concern for pharmaceutical suppliers. Notably, the compound's thermal stability and solubility profile are frequently analyzed, as these properties directly impact formulation strategies—a hot topic in preclinical research forums.

In conclusion, 1-methyl-2-(2,2,2-trifluoroacetamido)-1H-imidazole-5-carboxylic acid represents a versatile building block in heterocyclic chemistry. Its dual functionality as a hydrogen bond donor (via carboxylic acid) and acceptor (via trifluoroacetamido) opens doors for innovative applications in bioconjugation and material science. As computational tools like molecular docking advance, this compound's role in virtual screening libraries is poised to expand, making it a staple in 21st-century chemical innovation.